Cas no 1044772-75-9 (ethyl 5-chloro-1H-imidazo[4,5-b]pyridine-2-carboxylate)

• Product Name: ethyl 5-chloro-1H-imidazo[4,5-b]pyridine-2-carboxylate
• CAS No: 1044772-75-9
• MF: C₉H₈ClN₃O₂
• MW: 225.631720542908
• CID: 6835963
• PubChem ID: 24904025
• Update Time: 2025-04-03

ethyl 5-chloro-1H-imidazo[4,5-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• SY352041
• Ethyl 5-chloro-3H-imidazo[4,5-b]pyridine-2-carboxylate
• ethyl 5-chloro-1H-imidazo[4,5-b]pyridine-2-carboxylate
• DTXSID201208112
• MFCD11047208
• 1044772-75-9
• 3H-Imidazo[4,5-b]pyridine-2-carboxylic acid, 5-chloro-, ethyl ester

• Inchi： 1S/C9H8ClN3O2/c1-2-15-9(14)8-11-5-3-4-6(10)12-7(5)13-8/h3-4H,2H2,1H3,(H,11,12,13)
• InChI Key： HJXGNUPEACAWBG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(N=1)N=C(C(=O)OCC)N2

Computed Properties

• Exact Mass: 225.0305042Da
• Monoisotopic Mass: 225.0305042Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.9Ų